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Compound of Interest

Compound Name: Ethyl alpha-bromophenylacetate

Cat. No.: B129744 Get Quote

An In-depth Technical Guide to the Material Safety of Ethyl α-Bromophenylacetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety information for ethyl α-

bromophenylacetate (CAS No. 2882-19-1), a chemical intermediate used in various laboratory

and research applications, including as an initiator in controlled/living radical polymerization of

styrene and methyl methacrylate.[1][2] Understanding its properties and associated hazards is

critical for safe handling and use in a research and development setting.

Chemical and Physical Properties
Proper storage and handling procedures are predicated on the physical and chemical

properties of a substance. Below is a summary of key data for ethyl α-bromophenylacetate.
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Property Value Source

Molecular Formula C₁₀H₁₁BrO₂ [2][3][4][5]

Molecular Weight 243.10 g/mol [2][3][4]

Appearance Clear colorless to yellow liquid [1][5]

Boiling Point 89-92 °C at 0.9 mmHg [1]

Density 1.389 g/mL at 25 °C [1]

Flash Point >110 °C (>230 °F) - closed cup [6]

Refractive Index >1.5390 at 20 °C [1]

Water Solubility
Not miscible or difficult to mix

in water
[1][2]

Sensitivity Moisture sensitive [1][2]

Hazard Identification and Classification
Ethyl α-bromophenylacetate is classified as a hazardous chemical and requires careful

handling. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

provides a standardized framework for communicating hazard information.

GHS Classification
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H314: Causes severe skin

burns and eye damage

Specific target organ toxicity

(single exposure)
3 May cause respiratory irritation

Source:[3][6][7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.com/shop/products/ethyl-alpha-bromophenylacetate-97-thermo-scientific-1/AAB2111409
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-bromophenylacetate
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2882191&Units=SI&Mask=384
https://www.thermofisher.cn/order/catalog/product/B21114.18
https://www.fishersci.com/shop/products/ethyl-alpha-bromophenylacetate-97-thermo-scientific-1/AAB2111409
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-bromophenylacetate
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2882191&Units=SI&Mask=384
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4161800.htm
https://www.thermofisher.cn/order/catalog/product/B21114.18
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4161800.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4161800.htm
https://www.fishersci.com/store/msds?partNumber=AC438061000&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4161800.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4161800.htm
https://www.fishersci.com/shop/products/ethyl-alpha-bromophenylacetate-97-thermo-scientific-1/AAB2111409
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4161800.htm
https://www.fishersci.com/shop/products/ethyl-alpha-bromophenylacetate-97-thermo-scientific-1/AAB2111409
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-bromophenylacetate
https://www.fishersci.com/store/msds?partNumber=AC438061000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB21114&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/V1662_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Pictograms and Signal Word
Pictogram: GHS05 (Corrosion)

Signal Word: Danger

Source:[3][8]

The following diagram illustrates the GHS classification for ethyl α-bromophenylacetate.

GHS Hazard Classification

Hazard Statements

{Ethyl α-Bromophenylacetate
CAS: 2882-19-1}

GHS05
(Corrosion) Signal Word: Danger H314: Causes severe skin burns and eye damage H318: Causes serious eye damage H335: May cause respiratory irritation

Click to download full resolution via product page

GHS Hazard Classification Diagram

Safe Handling and Storage
Adherence to proper handling and storage protocols is essential to minimize risk.

Handling
Use only under a chemical fume hood.[6][7]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles or a face shield, and a lab coat.[7][8]

Avoid breathing mist, vapors, or spray.[6][7]
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Do not get in eyes, on skin, or on clothing.[6][7]

Wash hands thoroughly after handling.[7]

Ensure eyewash stations and safety showers are readily accessible.[6][7]

Storage
Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][6][7]

Store in a corrosives area.[6][7]

Store under an inert gas as the material is moisture-sensitive.[1][2]

Keep away from strong oxidizing agents.[1][6][7]

Experimental Protocols: Emergency First-Aid
Procedures
In the event of exposure, immediate and appropriate first-aid is crucial. The following protocols

are based on standard safety data sheet recommendations.

Eye Contact
Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids.[7]

[8]

Remove contact lenses, if present and easy to do. Continue rinsing.[7]

Seek immediate medical attention.[7][8]

Skin Contact
Immediately take off all contaminated clothing.[7]

Rinse skin with water or shower for at least 15 minutes.[7]

Wash contaminated clothing before reuse.[7][8]
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Seek immediate medical attention.[7][8]

Inhalation
Remove the person to fresh air and keep them comfortable for breathing.[6][7]

If the person is not breathing, give artificial respiration. Do not use mouth-to-mouth if the

victim ingested or inhaled the substance.[7]

Seek immediate medical attention.[6][7]

Ingestion
Rinse mouth with water.[7]

Do NOT induce vomiting.[6][7]

Ingestion can cause severe swelling and damage to delicate tissues with a danger of

perforation.[7]

Call a physician or poison control center immediately.[7]

Toxicological Information
The toxicological properties of ethyl α-bromophenylacetate have not been fully investigated.[6]

[7] However, based on its classification, it is known to be corrosive and can cause severe burns

to the skin and eyes.[3][6][7][8] May be harmful if inhaled or swallowed.[7]

Risk Assessment Workflow
A systematic risk assessment should be conducted before handling ethyl α-

bromophenylacetate. The following diagram outlines a general workflow for this process.
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Risk Assessment Workflow for Ethyl α-Bromophenylacetate

Start: Proposed use of
Ethyl α-Bromophenylacetate

1. Identify Hazards
(Review SDS: Corrosive, Irritant)

2. Assess Risks
(Exposure potential, severity of harm)

3. Implement Control Measures
(Fume hood, PPE, etc.)

4. Conduct Experiment
with Controls in Place

5. Waste Disposal
(Follow hazardous waste regulations)

6. Review and Update
(After experiment or if changes occur)

End

Click to download full resolution via product page

Risk Assessment Workflow Diagram
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Disposal Considerations
Ethyl α-bromophenylacetate should be disposed of as hazardous waste.[7] Chemical waste

generators must adhere to local, regional, and national hazardous waste regulations to ensure

complete and accurate classification and disposal.[7] Do not empty into drains.[6][7]

Transport Information
Ethyl α-bromophenylacetate is regulated for transport.

UN Number: UN3265[6][7][9]

Proper Shipping Name: CORROSIVE LIQUID, ACIDIC, ORGANIC, N.O.S. (Ethyl alpha-
bromophenylacetate)[6][7]

Hazard Class: 8[6][7]

Packing Group: II[6][7]

This guide is intended to provide key safety information for ethyl α-bromophenylacetate and

should be used in conjunction with the official Safety Data Sheet (SDS) provided by the

supplier. Always consult the most current SDS before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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